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Compound of Interest

Compound Name: Barium perchlorate trihydrate

Cat. No.: B7884908

This technical guide provides a comprehensive overview of the safety information for Barium
Perchlorate Trihydrate, compiled from various Safety Data Sheets (SDS). It is intended for
researchers, scientists, and drug development professionals who handle this substance.

Chemical Identification and Physical Properties

Barium perchlorate trihydrate is a white, crystalline, odorless solid.[1][2] It is soluble in water,
alcohol, and acetone. Being hygroscopic, it readily absorbs moisture from the air.[1][3]

Property Value Source
CAS Number 10294-39-0 [11[3114]
Molecular Formula Ba(ClOa4)2-:3H20 [1][2]
Molecular Weight ;’;90.27 g/mol (or 390.32 g/mol 1]
Appearance White crystalline solid [1][2]
Odor Odorless [11[2]
Decomposition Temperature 400 °C (752 °F) [2]
Solubility Soluble in cold water, hot

water, acetone, alcohol
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Hazard Identification and Classification

Barium perchlorate trihydrate is classified as a hazardous chemical.[3] It is a strong oxidizer
and can cause fire or explosion, especially when in contact with combustible materials.[3][5][6]

It is also harmful if swallowed or inhaled.[3][5][6]

Hazard Classification Category GHS Hazard Statement
o ) H271: May cause fire or
Oxidizing solids Category 1 ) o
explosion; strong oxidizer
Acute toxicity, Oral Category 4 H302: Harmful if swallowed
Acute toxicity, Inhalation Category 4 H332: Harmful if inhaled

Source:[3][5][6]

Signal Word: Danger[1][3][5]

The following diagram illustrates the primary hazards associated with barium perchlorate

trihydrate.
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Hazard relationships of Barium Perchlorate Trihydrate.

Toxicological Information

Acute exposure to barium perchlorate trihydrate can be hazardous. It is harmful if swallowed
or inhaled.[3][5] Ingestion may lead to abdominal pain, nausea, vomiting, and diarrhea.[2]
Inhalation can cause respiratory tract irritation.[2] The substance may also cause irritation to
the skin and eyes.[2]

Route of Exposure Health Effects

Harmful.[3][5] May cause abdominal pain,

Ingestion N )
nausea, vomiting, and diarrhea.[2]
) Harmful.[3][5] May cause respiratory tract
Inhalation Lo
irritation.[2]
Skin Contact Causes skin irritation.[2]
Eye Contact Causes serious eye irritation.[2]

LD50/LC50 Data:
e LD50 (Oral): Not available

e LC50 (Inhalation): Not available

First-Aid Measures

In case of exposure, immediate medical attention is required. The following are general first-aid
measures:
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Exposure Route

First-Aid Procedure

Inhalation

Move the person to fresh air. If not breathing,

give artificial respiration. Consult a physician.[5]

Skin Contact

Wash off with soap and plenty of water. Consult

a physician.[5]

Eye Contact

Rinse immediately with plenty of water, also
under the eyelids, for at least 15 minutes. Get

medical attention.[3]

Ingestion

Never give anything by mouth to an
unconscious person. Rinse mouth with water.

Consult a physician.[5]

Handling and Storage

Proper handling and storage procedures are crucial to ensure safety.

Handling:

e Avoid contact with skin and eyes.[5]

» Avoid formation of dust and aerosols.[5]

e Provide appropriate exhaust ventilation where dust is formed.[5]

o Keep away from sources of ignition - No smoking.[5]

o Keep away from clothing and other combustible materials.[3]

e Wash hands before breaks and at the end of the workday.[5]

Storage:

e Store in a cool place.[5]

» Keep the container tightly closed in a dry and well-ventilated place.[5]
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e Do not store near combustible materials.[3]

e This substance is hygroscopic.[3]

Accidental Release Measures

In the event of a spill, the following steps should be taken:
» Use personal protective equipment.[5]

¢ Avoid dust formation.[5]

e Ensure adequate ventilation.[5]

o Evacuate personnel to safe areas.[5]

» Sweep up and shovel.[5] Contain spillage, and then collect with an electrically protected
vacuum cleaner or by wet-brushing and place in a container for disposal according to local
regulations.[5]

Do not let the product enter drains.[5]

The following workflow outlines the general procedure for handling a spill of barium
perchlorate trihydrate.
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Workflow for handling a spill of Barium Perchlorate Trihydrate.
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Fire-Fighting Measures

Barium perchlorate trihydrate is a strong oxidizer and may cause or intensify fire.

o Suitable extinguishing media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[5]

» Specific hazards arising from the chemical: This substance is an oxidizer; contact with
combustible/organic material may cause fire.[3] Hazardous decomposition products include
hydrogen chloride and barium oxides.[3]

o Special protective equipment for firefighters: Wear self-contained breathing apparatus for

firefighting if necessary.[5]

Exposure Controls and Personal Protection

To minimize exposure, the following controls and personal protective equipment should be

used:

e Engineering Controls: Ensure that eyewash stations and safety showers are close to the
workstation location.[3] Provide appropriate exhaust ventilation at places where dust is
formed.[5]

o Personal Protective Equipment:
o Eyel/face protection: Safety glasses with side-shields conforming to EN166.[5]

o Skin protection: Handle with gloves. Dispose of contaminated gloves after use in
accordance with applicable laws and good laboratory practices. Wash and dry hands.[5]

o Respiratory protection: Where risk assessment shows air-purifying respirators are
appropriate, use a full-face particle respirator type N100 (US) or type P3 (EN 143)
respirator cartridges as a backup to engineering controls.[4]

Disclaimer: This document is intended as a guide and is not a substitute for a formal Safety
Data Sheet (SDS). Users should consult the specific SDS for Barium Perchlorate Trihydrate
from their supplier for complete and up-to-date information.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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